Cas no 5379-20-4 (Benzene,1-ethenyl-3,5-dimethyl-)

• Product Name: Benzene,1-ethenyl-3,5-dimethyl-
• CAS No: 5379-20-4
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 368913
• PubChem ID: 21476
• Update Time: 2025-05-25

Benzene,1-ethenyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-3,5-dimethyl-
• 1-ethenyl-3,5-dimethylbenzene
• 1-ethenyl-3,5-dimethyl-benzene
• 1,3-Dimethyl-5-vinylbenzene
• 3,5-Dimethylstyrene
• 5-Vinyl-m-xylene
• Styrene, 3,5-dimethyl-
• Benzene, 1-ethenyl-3,5-dimethyl-
• UNII-AYH9L3Z67Y
• AKOS013991711
• Benzene, 1-ethenyl-3,5-dimethyl- (9CI)
• AYH9L3Z67Y
• BRN 2203339
• 5379-20-4
• 3,5-dimethyl-styrene
• Q27274190
• EN300-388635
• DTXSID30202070
• DIMETHYLSTYRENE, 3,5-

• Inchi： 1S/C10H12/c1-4-10-6-8(2)5-9(3)7-10/h4-7H,1H2,2-3H3
• InChI Key： XKMDZVINHIFHLY-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C=C)C=C(C)C=1

Computed Properties

• Exact Mass: 132.09396
• Monoisotopic Mass: 132.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Density: 0.8940
• Melting Point: -60.2°C
• Boiling Point: 189.15°C (estimate)
• Flash Point: 62°C
• Refractive Index: 1.5356
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Benzene,1-ethenyl-3,5-dimethyl-

Compound CAS No 5379-20-4: Benzene,1-ethenyl-3,5-dimethyl-

Benzene,1-ethenyl-3,5-dimethyl-, also known by its CAS number 5379-20-4, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, and features two methyl groups attached to the 3 and 5 positions of the benzene ring, along with an ethenyl group at the 1 position. The ethenyl group introduces unsaturation into the molecule, enhancing its reactivity and making it a valuable precursor in organic synthesis.

The structure of Benzene,1-ethenyl-3,5-dimethyl- can be described as follows: the benzene ring is substituted with two methyl groups at positions 3 and 5, creating a symmetric arrangement. The ethenyl group (CH₂=CH-) is attached at position 1. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of the ethenyl group allows for further functionalization through addition reactions or polymerization processes.

Recent studies have highlighted the potential of Benzene,1-ethenyl-3,5-dimethyl- in advanced materials science. Researchers have explored its use as a monomer in the synthesis of high-performance polymers. For instance, polymerization of this compound has yielded materials with enhanced thermal stability and mechanical strength. These polymers are being considered for applications in aerospace and automotive industries where lightweight yet durable materials are essential.

In addition to polymer applications, Benzene,1-ethenyl-3,5-dimethyl- has shown promise in drug discovery. Its structure serves as a scaffold for designing bioactive molecules. By modifying the substituents on the benzene ring or the ethenyl group, chemists can create compounds with specific pharmacological activities. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The synthesis of Benzene,1-ethenyl-3,5-dimethyl- typically involves Friedel-Crafts alkylation or acylation followed by dehydrohalogenation to introduce the ethenyl group. However, recent advancements have introduced more efficient methods using transition metal catalysts. These methods not only improve yield but also reduce reaction times and environmental impact.

From an environmental standpoint, understanding the degradation pathways of Benzene,1-ethenyl-3,5-dimethyl-is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions in soil microcosms, this compound undergoes rapid biodegradation due to its aromatic structure and substituent effects. This suggests that it poses minimal risk to ecosystems when properly managed.

In conclusion,Benzene,1-ethenyl-3,5-dimethyl-is a multifaceted compound with diverse applications across various fields. Its unique structure provides a platform for innovation in materials science and pharmaceuticals while maintaining environmental compatibility. As research continues to uncover new possibilities for this compound,CAS No 5379-20-4 will undoubtedly play an increasingly important role in advancing technological and medical frontiers.